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Compound of Interest

Compound Name:
Dimethyl cyclohexane-1,3-

dicarboxylate

CAS No.: 62638-06-6

Cat. No.: B3025588

Get Quote

Executive Summary
Dimethyl cyclohexane-1,3-dicarboxylate (CAS: 62638-06-6) is a lipophilic organic ester

commonly used as a reagent or intermediate in synthesis. While not classified as acutely toxic

(like cyanides) or highly volatile (like diethyl ether), its disposal requires strict adherence to

Non-Halogenated Organic Waste protocols due to its aquatic toxicity and combustibility.

Immediate Directive:

NEVER dispose of this compound down the laboratory drain. It is immiscible with water and

harmful to aquatic life (H412).

SEGREGATE into the "Non-Halogenated Organic" waste stream.

CONTAIN in High-Density Polyethylene (HDPE) or glass containers compatible with organic

solvents.
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Chemical Profile & Risk Assessment
To dispose of a chemical safely, you must understand the properties that dictate its behavior in

a waste drum. This compound is a high-boiling ester, meaning it does not pose an immediate

flammability hazard at room temperature, but it acts as a fuel source in a fire.

Property Value (Typical) Disposal Implication

Physical State Colorless to Yellow Liquid

Must be handled as liquid

waste; use secondary

containment.

Flash Point >100°C (Estimated)

Classified as Combustible (not

Flammable).[1] High BTU

value makes it excellent for

fuel blending/incineration.

Water Solubility Negligible / Immiscible

Critical: Will form a biphasic

layer if poured down drains,

clogging traps and violating

EPA prohibitions on

hydrophobic discharges.

Density ~1.1 g/mL

Heavier than water; will sink if

mixed with aqueous layers,

potentially complicating

separation.

Reactivity Stable

Compatible with standard

organic solvents (Acetone,

Methanol, Hexane).

Incompatible with strong

oxidizers.[2]

Pre-Disposal Assessment & Segregation
Before moving the material to a waste container, a "Self-Validating" assessment is required to

prevent cross-contamination or dangerous reactions.
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The Segregation Logic
We utilize a Source-Based Segregation strategy. This compound contains Carbon, Hydrogen,

and Oxygen.[3][4] It lacks Chlorine, Bromine, or Fluorine. Therefore, it must be kept separate

from Halogenated solvents (like Dichloromethane) to minimize disposal costs and allow for fuel

blending.

Workflow Diagram
The following decision tree illustrates the logic for categorizing this specific waste stream.
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Waste Generation:
Dimethyl cyclohexane-1,3-dicarboxylate

Is it mixed with other chemicals?

Does the mixture contain
Halogens (Cl, Br, F)?

Yes

Stream A: Non-Halogenated
Organic Waste

No (Pure)

Is it >95% Water?

No

Stream B: Halogenated
Organic Waste

Yes (e.g., mixed with DCM)

No

Stream C: Aqueous Waste
(Trace Organics)

Yes

Preferred Path:
Fuel Blending/Incineration

Click to download full resolution via product page

Figure 1: Decision logic for segregating Dimethyl cyclohexane-1,3-dicarboxylate waste.

Step-by-Step Disposal Protocol
Phase 1: Container Selection

Material: Use High-Density Polyethylene (HDPE) carboys or Amber Glass bottles.
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Why? Esters can soften some low-grade plastics over time. HDPE provides excellent

chemical resistance.

Headspace: Leave at least 10% headspace.

Why? Thermal expansion. If the container is moved from a cool lab (20°C) to a hot waste

storage dock (30°C+), liquid expansion can rupture a full bottle.

Phase 2: Transfer & Labeling
PPE Required: Nitrile gloves (standard thickness 0.11mm is sufficient for incidental splash),

safety glasses, and a flame-resistant lab coat.

Fume Hood: Perform all transfers inside a certified chemical fume hood to capture organic

vapors.

Labeling:

Attach a hazardous waste tag before adding the first drop of waste.

Chemical Name: Write out "Dimethyl cyclohexane-1,3-dicarboxylate." Avoid

abbreviations like "DMCD."

Hazard Checkbox: Check "Irritant" and "Combustible/Flammable" (depending on your

institution's specific flash point cutoff, usually <60°C is flammable, but many sites group all

organics together).

Composition: If a mixture, list all components and their approximate percentages (e.g.,

"Dimethyl cyclohexane-1,3-dicarboxylate 10%, Ethyl Acetate 90%").

Phase 3: Satellite Accumulation Area (SAA)
Store the container in a secondary containment tray (polypropylene).

Keep the cap tightly closed when not actively adding waste. This is the #1 citation during

EPA/OSHA inspections [1].
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Ensure the container is stored away from oxidizers (e.g., Nitric Acid, Peroxides) to prevent

potential energetic reactions.

Spill Management (Emergency Protocol)
In the event of a spill (>100 mL) outside the fume hood:

Evacuate & Ventilate: Remove ignition sources (though flash point is high, caution is

standard).

PPE: Upgrade to double-glove Nitrile or Silver Shield laminate gloves if prolonged contact is

expected.

Absorb: Use an inert absorbent such as Vermiculite, Sand, or commercial "Organic" spill

pads.

Do Not Use: Paper towels for large spills, as they increase the surface area for

evaporation and flammability.

Disposal of Debris: Collect saturated absorbent into a wide-mouth jar, label as "Solid Debris

with Dimethyl cyclohexane-1,3-dicarboxylate," and process as hazardous waste.

Regulatory Compliance & Grounding
EPA RCRA Classification: This material is generally not a P-listed or U-listed waste (unless it

is a commercial chemical product being discarded unused, in which case check 40 CFR

261.33). However, it falls under the "Ignitability" characteristic (D001) if mixed with lower

flashpoint solvents, or simply as "Non-RCRA Regulated Hazardous Waste" if pure,

depending on state regulations. Most institutions manage it as Class 3

Flammable/Combustible Liquid for safety [2].

Aquatic Toxicity: The compound carries H412 (Harmful to aquatic life with long-lasting

effects). This explicitly triggers the prohibition against drain disposal under the Clean Water

Act [3].

References

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3025588/docs?utm_src=pdf-body#proper-disposal-procedures-dimethyl-cyclohexane-1-3-dicarboxylate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Protection Agency (EPA).Resource Conservation and Recovery Act (RCRA)

Orientation Manual 2014: Container Management. [Link]

Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:

Safety Data Sheets. 29 CFR 1910.1200. [Link]

PubChem.Dimethyl cyclohexane-1,3-dicarboxylate Compound Summary (Safety &

Hazards). National Library of Medicine. [Link]

National Research Council.Prudent Practices in the Laboratory: Handling and Management

of Chemical Hazards. National Academies Press. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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